Cas no 58426-37-2 (2-(2-acetamidobenzamido)benzoic acid)

• Product Name: 2-(2-acetamidobenzamido)benzoic acid
• CAS No: 58426-37-2
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 4049890
• PubChem ID: 12387889
• Update Time: 2025-05-19

2-(2-acetamidobenzamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[2-(acetylamino)benzoyl]amino]-
• 2-(2-acetamidobenzamido)benzoic acid
• 2-(2-acetamidobenzamido)benzoicacid
• Z6564505938
• SCHEMBL14855966
• 2-[2-(Acetylamino)Benzoylamino]Benzoic Acid
• 2-{[2-(acetylamino)benzoyl]amino}benzoic acid
• 58426-37-2
• EN300-18559413
• CHEMBL2041335
• AE-848/33209011

• Inchi： 1S/C16H14N2O4/c1-10(19)17-13-8-4-2-6-11(13)15(20)18-14-9-5-3-7-12(14)16(21)22/h2-9H,1H3,(H,17,19)(H,18,20)(H,21,22)
• InChI Key： RHXHQNXUASJEGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC(=O)C1=CC=CC=C1NC(C)=O

Computed Properties

• Exact Mass: 298.09535693Da
• Monoisotopic Mass: 298.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(2-acetamidobenzamido)benzoic acid

Introduction to 2-(2-acetamidobenzamido)benzoic acid (CAS No. 58426-37-2)

2-(2-acetamidobenzamido)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 58426-37-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzoic acid core substituted with an acetamidobenzamide moiety, has garnered attention due to its versatile structural and functional properties. The presence of both amide and carboxylic acid functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents.

The structural framework of 2-(2-acetamidobenzamido)benzoic acid consists of a benzene ring connected to a carboxylic acid group at one position and an acetamidobenzamide group at another. This configuration imparts unique chemical reactivity, enabling its participation in diverse organic transformations such as condensation, coupling, and hydrolysis reactions. Such reactivity is crucial for its application in medicinal chemistry, where it serves as a building block for more complex drug candidates.

In recent years, the pharmaceutical industry has shown increasing interest in molecules containing benzamide and benzoic acid derivatives due to their demonstrated biological activity. For instance, benzamide-based compounds have been explored for their potential roles in modulating enzyme activity and receptor interactions. The incorporation of an acetamidobenzamide group into 2-(2-acetamidobenzamido)benzoic acid enhances its pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-(2-acetamidobenzamido)benzoic acid is its potential application in the development of novel antibiotics and antiviral agents. The benzene ring and the amide functionalities provide a scaffold that can interact with biological targets in specific ways. For example, studies have suggested that such compounds may interfere with bacterial cell wall synthesis or viral protease activity. These findings align with the broader effort to discover new antimicrobial agents capable of addressing emerging resistant strains.

Moreover, the carboxylic acid group in 2-(2-acetamidobenzamido)benzoic acid allows for further derivatization, enabling the creation of salts or esters that may enhance solubility or bioavailability. This flexibility is particularly important in drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. Researchers have leveraged this property to develop prodrugs or formulations tailored for specific delivery systems.

Recent advancements in computational chemistry have also contributed to the exploration of 2-(2-acetamidobenzamido)benzoic acid. Molecular modeling techniques allow scientists to predict how this compound might interact with biological targets at the atomic level. These simulations can guide experimental efforts by identifying key binding sites and optimizing molecular structure for improved affinity. Such high-throughput virtual screening methods have accelerated the discovery process in drug development pipelines.

The synthesis of 2-(2-acetamidobenzamido)benzoic acid itself is an area of active research. While classical synthetic routes involve multi-step organic transformations, modern methodologies focus on improving efficiency and sustainability. Catalytic processes and green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption. These innovations not only make production more cost-effective but also align with global efforts toward environmental responsibility.

In clinical settings, derivatives of 2-(2-acetamidobenzamido)benzoic acid have been investigated for their potential therapeutic benefits. Preliminary studies suggest that certain modifications to this core structure could lead to compounds with anti-inflammatory or anticancer properties. The ability to fine-tune molecular characteristics while maintaining core functionality makes it an attractive scaffold for medicinal chemists seeking novel treatments.

The role of 2-(2-acetamidobenzamido)benzoic acid extends beyond pharmaceutical applications; it also finds utility in material science and agrochemical research. Its unique chemical properties make it a candidate for developing advanced materials with specific functionalities or for creating novel pesticides that target pests without harming beneficial organisms.

As our understanding of biological systems continues to evolve, so too does the demand for specialized compounds like 2-(2-acetamidobenzamido)benzoic acid. The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, and computational science—provides a robust framework for discovering new applications and refining existing ones. This holistic perspective ensures that research remains dynamic and responsive to emerging challenges in medicine and industry.

In conclusion,2-(2-acetamidobenzamido)benzoic acid (CAS No. 58426-37-2) represents a multifaceted compound with significant potential across multiple domains. Its structural features enable diverse applications, from drug development to material science, while ongoing research continues to uncover new possibilities. As scientists delve deeper into its properties and functionalities,this molecule promises to remain at the forefront of innovation in chemical biology and beyond.